Cas no 873924-30-2 (L-Leucine, 2-methyl-,methyl ester, hydrochloride (9CI))

• Product Name: L-Leucine, 2-methyl-,methyl ester, hydrochloride (9CI)
• CAS No: 873924-30-2
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 709578
• PubChem ID: 13687231
• Update Time: 2025-04-19

L-Leucine, 2-methyl-,methyl ester, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Leucine, 2-methyl-,methyl ester, hydrochloride (9CI)
• L-ALPHA-METHYLLEUCINE METHYL ESTER HYDROCHLORIDE
• methyl (2S)-2-amino-2,4-dimethylpentanoate
• L-Leucine, 2-methyl-, methyl ester
• Methyl 2-methylleucinate
• KGYSWVMSQARZEB-QMMMGPOBSA-N
• Methyl 2-methyl-L-leucinate
• SCHEMBL4374469
• 90104-02-2
• 873924-30-2
• L-alpha-Methylleucine methyl ester
• AKOS006346753
• DTXSID60546757
• Methyl (S)-2-amino-2,4-dimethylpentanoate

• Inchi： 1S/C8H17NO2/c1-6(2)5-8(3,9)7(10)11-4/h6H,5,9H2,1-4H3/t8-/m0/s1
• InChI Key： KGYSWVMSQARZEB-QMMMGPOBSA-N
• SMILES： O(C)C([C@](C)(CC(C)C)N)=O

Computed Properties

• Exact Mass: 195.10300
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.42520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives